Cas no 60976-49-0 (Geraniin)

• Product Name: Geraniin
• CAS No: 60976-49-0
• MF: C₄₁H₂₈O₂₇
• MW: 952.644834518433
• MDL: MFCD09038731
• CID: 509339
• Update Time: 2025-04-19

Geraniin Chemical and Physical Properties

Names and Identifiers

• Geraniin
• B-D-GLUCOPYRANOSE
• beta-D-Glucopyranose cyclic 2-7:4-5-(3,6-dihydro-2,9,10,11,11-pentahydroxy-3-oxo-2,6-methano-2H-1-benzoxocin-5,7-dicarboxylate) cyclic 3,6-(4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate) 1-(3,4,5-trihydroxybenzoate) stereoisomer
• b-D-Glucopyranose, cyclic 2&reg
• beta-D-Glucopyranose
• β-D-Glucopyranose
• (26bR)-2,3,11,12,13,14,15,16,26,26,26a-undecahydroxy-5,9,18,23,25-pentaoxo-5,7a,9,18,20,21,21a,23,25,26,26a,26b-dodecahydro-7H-21,7-(epoxymethano)-1,6,8,19,22-pentaoxadibenzo[5’,6’:7’,8’]cyclododeca[1
• 7:4&reg
• [ "" ]
• [(7S,8R,26S,28S,29S)-1,13,14,15,18,19,20,34,35,39,39-Undecahydroxy-2,5,10,23,31-pentaoxo-6,9,24,27,3

• MDL： MFCD09038731
• Inchi： 1S/C41H28O27/c42-13-1-8(2-14(43)24(13)48)34(54)67-39-33-32-30(64-38(58)12-6-19(47)41(61)40(59,60)23(12)22-11(37(57)66-33)5-17(46)27(51)31(22)68-41)18(63-39)7-62-35(55)9-3-15(44)25(49)28(52)20(9)21-10(36(56)65-32)4-16(45)26(50)29(21)53/h1-6,18,23,30,32-33,39,42-46,48-53,59-61H,7H2/t18-,23+,30-,32+,33-,39+,41+/m1/s1
• InChI Key： JQQBXPCJFAKSPG-SVYIMCMUSA-N
• SMILES： O1C2C(=C(C=C3C(=O)O[C@H]4[C@H](OC(C5C=C(C(=C(C=5)O)O)O)=O)O[C@@H]5COC(C6C=C(C(=C(C=6C6C(=C(C(=CC=6C(=O)O[C@H]4[C@@H]5OC(C4=CC([C@]1(C([C@@H]4C=23)(O)O)O)=O)=O)O)O)O)O)O)O)=O)O)O

Computed Properties

• Exact Mass: 952.08200
• Monoisotopic Mass: 952.08179561 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 68
• Rotatable Bond Count: 3
• Complexity: 2080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 450
• Molecular Weight: 952.6
• XLogP3: -0.6

Experimental Properties

• Color/Form: Yellow powder
• Density: 2.25
• PSA: 450.25000
• LogP: -1.10150

Geraniin Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins
• Polyphenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether